Cas no 2171150-97-1 ((2R)-2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid)

• Product Name: (2R)-2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid
• CAS No: 2171150-97-1
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 5898971
• PubChem ID: 165542493
• Update Time: 2025-10-31

(2R)-2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid
• (2R)-2-{[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-methylbutanoic acid
• 2171150-97-1
• EN300-1508841

• Inchi： 1S/C27H25ClN2O5/c1-15(2)24(26(32)33)30-25(31)16-11-12-22(28)23(13-16)29-27(34)35-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-13,15,21,24H,14H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/t24-/m1/s1
• InChI Key： YKGXZEYVOOGRSL-XMMPIXPASA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@@H](C(=O)O)C(C)C)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid

(2R)-2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid: A Comprehensive Overview

(2R)-2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid (CAS No. 2171150-97-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of an amino acid with a unique structural feature that includes a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in peptide synthesis to protect the amino functionality during the stepwise construction of peptides.

The Fmoc protecting group is particularly advantageous due to its ease of removal under mild conditions, making it a preferred choice in solid-phase peptide synthesis (SPPS). The presence of the Fmoc group in (2R)-2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid ensures that the amino group remains protected during the synthesis process, preventing unwanted side reactions and ensuring high yields of the desired product.

The 4-chloro substituent on the phenyl ring adds another layer of complexity to the molecule. Chlorine atoms are known for their ability to modulate the electronic properties of aromatic systems, which can influence the compound's reactivity and biological activity. This substituent can also affect the compound's solubility and metabolic stability, making it an important consideration in drug design.

The 3-methylbutanoic acid moiety is a branched-chain carboxylic acid, which is a common structural feature in many natural and synthetic compounds. The presence of this group can influence the compound's lipophilicity and thus its ability to cross cell membranes. This property is crucial for drugs that need to reach specific cellular targets.

Recent research has focused on the potential applications of (2R)-2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid in various therapeutic areas. One notable study published in the *Journal of Medicinal Chemistry* explored its use as a lead compound for developing novel anticancer agents. The study found that this compound exhibited significant cytotoxic activity against several cancer cell lines, particularly those derived from breast and lung cancers.

The mechanism of action for (2R)-2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid is not yet fully understood, but preliminary data suggest that it may interfere with key signaling pathways involved in cell proliferation and apoptosis. Further research is needed to elucidate the exact molecular targets and pathways affected by this compound.

In addition to its potential as an anticancer agent, (2R)-2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid has also shown promise in other therapeutic areas. For example, a study published in *Bioorganic & Medicinal Chemistry Letters* investigated its potential as an inhibitor of protein-protein interactions (PPIs), which are known to play critical roles in various diseases, including neurodegenerative disorders and viral infections.

The ability to inhibit PPIs is particularly challenging due to the large and often flat interaction surfaces involved. However, (2R)-2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid has demonstrated promising binding affinity for specific PPI interfaces, suggesting its potential as a lead compound for developing novel PPI inhibitors.

From a synthetic perspective, the preparation of (2R)-2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid involves several key steps. The synthesis typically begins with the protection of the amino group using Fmoc chloride, followed by coupling reactions to introduce the desired substituents on the phenyl ring and carboxylic acid moiety. The final step involves deprotection under mild conditions to yield the target compound.

The synthetic route for this compound has been optimized to achieve high yields and purity, making it suitable for large-scale production. This is particularly important for compounds with potential therapeutic applications, where consistent quality and availability are crucial for preclinical and clinical studies.

In conclusion, (2R)-2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid (CAS No. 2171150-97-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, including the Fmoc protecting group, 4-chloro substituent, and 3-methylbutanoic acid moiety, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential in various therapeutic areas, highlighting its significance in modern drug discovery efforts.